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Introduction

Formyl fluoride (CHFO), with CAS number 1493-02-3, is the simplest acyl fluoride and a
valuable reagent in organic synthesis.[1][2] As a colorless, toxic gas at room temperature, it
serves as a potent formylating agent, finding application in the synthesis of aldehydes, formate
esters, and other organic compounds.[1][3][4] Its high reactivity and unique properties make it a
subject of interest for researchers in synthetic chemistry and drug development. This guide
provides an in-depth overview of formyl fluoride, including its physicochemical properties,
synthesis, reactivity, spectroscopic data, and experimental protocols.

Physicochemical Properties

Formyl fluoride is a planar molecule with C—O and C—F bond distances of 1.18 A and 1.34 A,
respectively.[1][2] It is soluble in chlorocarbons and freons but decomposes in water.[1][5] Due
to its instability at room temperature, it is often stored over anhydrous alkali metal fluorides like
potassium fluoride to absorb the decomposition product, hydrogen fluoride.[1][5]
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Property Value Reference
CAS Number 1493-02-3 [11[2]1[6][71[8]
Molecular Formula CHFO (1121611718l
Molar Mass 48.016 g/mol [11[2]
Appearance Colorless gas [1][5]
Melting Point -142 °C [1][5]

Boiling Point -29 °C [1][5]
Density 1.195 g/cm3 [4]

Dipole Moment 202D [1][5]

N Decomposes in water; Soluble
Solubility , [1][5]
in chlorocarbons and freons

Spectroscopic Data

The spectroscopic properties of formyl fluoride have been extensively studied, providing
valuable insights into its molecular structure and vibrational modes.

Vibrational Spectroscopy

The vibrational spectrum of formyl fluoride is well-characterized. Dispersed fluorescence
spectroscopy has been used to determine harmonic frequencies and anharmonic constants.[9]
The fundamental vibrational frequencies are summarized in the table below.
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Vibrational Mode Frequency (cm™?)
C-H Stretch 2981

C=0 Stretch 1837

C-H Bend 1342

C-F Stretch 1065

FCO Bend 663

CH out-of-plane bend 1011

NMR Spectroscopy

Being the only naturally occurring isotope, 19F NMR spectroscopy is a powerful tool for
characterizing fluorine-containing compounds.[10][11] The 19F chemical shift is highly sensitive
to the local electronic environment.[10] While specific NMR data for formyl fluoride is not
detailed in the provided results, one can predict a singlet in the 19F NMR spectrum. In the 1H
NMR spectrum, the proton would appear as a doublet due to coupling with the adjacent fluorine
atom.

Synthesis of Formyl Fluoride

Formyl fluoride can be prepared by several methods. Two common laboratory-scale
syntheses are detailed below.

Experimental Protocol 1: From Sodium Formate and
Benzoyl Fluoride

This method involves the reaction of sodium formate with benzoyl fluoride, which can be
generated in situ.[1]

Methodology:

¢ In situ generation of Benzoyl Fluoride: In a fume hood, combine potassium hydrogen fluoride
(KHF2) and benzoyl chloride in a suitable flask. The reaction generates benzoyl fluoride.
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e Reaction with Sodium Formate: Add sodium formate (HCOONa) to the reaction mixture.

o Formation of Formyl Fluoride: The reaction between sodium formate and benzoyl fluoride
yields formyl fluoride and sodium benzoate.

o Collection: Formyl fluoride, being a gas at room temperature, is collected by condensation
in a cold trap (e.g., using liquid nitrogen or a dry ice/acetone bath).

 Purification: The collected formyl fluoride can be further purified by low-temperature
distillation.

In situ Benzoyl Fluoride Generation

Benzoyl Chloride
et Wit Benzoyl Fluoride
Potassium Hydrogen Fluoride (KHF2) Reacts with

Formyl Fluoride Syn'?esis

Sodium Formate (HCOONa) Formyl Fluoride (CHFO)

Product Collection & Purification

\ 4

’ Condensation in Cold Trap }—D{ Low-Temperature Distillation

Click to download full resolution via product page

Fig. 1: Synthesis of Formyl Fluoride from Sodium Formate.

Experimental Protocol 2: From Acetic Formic Anhydride
and Hydrogen Fluoride
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This method provides a higher yield of formyl fluoride.

Methodology:

Reaction Setup: In a fume hood, place acetic formic anhydride in a flask equipped with a
dropping funnel and a condenser connected to a cold trap.

» Addition of HF: Cool the flask and slowly add anhydrous hydrogen fluoride (HF) through the
dropping funnel.

e Reaction: Allow the reaction to proceed at a low temperature.

o Collection and Purification: The formyl fluoride produced is distilled and collected in the
cold trap. Further purification can be achieved by distillation.

Reactivity and Applications

Formyl fluoride is primarily used as a formylating agent in organic synthesis.

Formylation of Arenes

A key application of formyl fluoride is the formylation of aromatic compounds in the presence
of a Lewis acid catalyst, such as boron trifluoride (BFs), to produce aromatic aldehydes.[1][4][5]
This reaction is a valuable tool in the synthesis of pharmaceuticals and other fine chemicals.

Experimental Protocol: Formylation of Benzene

¢ Reaction Setup: In a fume hood, dissolve benzene in a suitable solvent in a reaction flask
equipped with a gas inlet and a stirrer.

o Catalyst Addition: Introduce boron trifluoride (BFs) gas into the solution.

o Addition of Formyl Fluoride: Slowly bubble formyl fluoride gas through the reaction
mixture at a low temperature.

o Reaction: Stir the mixture at a controlled temperature until the reaction is complete
(monitored by techniques like TLC or GC).
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o Workup: Quench the reaction with ice water. Separate the organic layer, wash with a mild

base (e.g., sodium bicarbonate solution) and then with brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSOa), filter, and
remove the solvent under reduced pressure. The resulting benzaldehyde can be further

purified by distillation or chromatography.

Reaction

Boron Trifluoride (BFs) Catalyst

Workup & Purification

Formyl Fluoride »
L

|

Quench with Ice Water }—V’ Organic Layer Separation & Washing }—D{ Drying over MgSOa }—D{ Distillation/Chromatography
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A

Click to download full resolution via product page

Fig. 2: Formylation of Benzene using Formyl Fluoride.

Role in Drug Development

While formyl fluoride itself is not a therapeutic agent, its utility as a formylating agent is
relevant to drug development. The introduction of a formyl group can be a key step in the

synthesis of various pharmaceutical compounds. Furthermore, the broader field of fluorine

chemistry is of immense importance in drug design. The incorporation of fluorine atoms into

drug candidates can significantly enhance their metabolic stability, binding affinity, and
bioavailability.[12][13][14] The development of efficient fluorination and formylation techniques,
therefore, indirectly contributes to the advancement of medicinal chemistry.

Safety and Handling
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Formyl fluoride is a toxic and corrosive gas that is a strong irritant to the skin, eyes, and
respiratory system.[3][9] It decomposes to form toxic hydrogen fluoride gas.[1][5]

Precautions:

All manipulations should be carried out in a well-ventilated fume hood.

o Appropriate personal protective equipment (PPE), including safety goggles, face shield, and
chemical-resistant gloves, must be worn.

» Avoid inhalation of the gas.
o Store in a cool, dry place, away from heat and sources of ignition.[9]

o Samples are often stored over anhydrous potassium fluoride to absorb any HF formed upon
decomposition.[1][5]

First Aid Measures:

» Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Conclusion

Formyl fluoride is a highly reactive and useful reagent for the introduction of the formyl group
in organic synthesis. Its well-defined properties and reactivity make it a valuable tool for
researchers in academia and industry, including those in the field of drug development. Proper
handling and safety precautions are paramount when working with this hazardous compound.
This guide provides a foundational understanding of formyl fluoride, offering key data and
protocols to support its safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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